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Compound of Interest

Compound Name: 2-Ethoxybenzyl alcohol

Cat. No.: B3021173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

characteristics of 2-ethoxybenzyl alcohol. The information is curated for professionals in

research and development, offering quantitative data, detailed experimental methodologies,

and logical workflows to support laboratory and developmental applications.

Core Physicochemical Data
The following table summarizes the key physicochemical properties of 2-ethoxybenzyl
alcohol. This data is essential for understanding the compound's behavior in various

experimental and formulation settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3021173?utm_src=pdf-interest
https://www.benchchem.com/product/b3021173?utm_src=pdf-body
https://www.benchchem.com/product/b3021173?utm_src=pdf-body
https://www.benchchem.com/product/b3021173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₉H₁₂O₂ [1][2]

Molecular Weight 152.19 g/mol [1][2]

Appearance
Colorless to light yellow/pale

pink clear liquid
[3][4]

Boiling Point 263-265 °C [1][2][5]

Density 1.074 g/mL [1][5]

Refractive Index (n20/D) 1.5310 - 1.5350 [1][4][5]

Flash Point >110 °C (>230 °F) [1][3]

pKa (Predicted) 14.43 ± 0.10 [3]

Purity (Assay by GC) ≥97.5% - 98% [1][4]

Note: Experimental data for melting point, specific solubility values, and comprehensive

spectral analyses for 2-ethoxybenzyl alcohol are not readily available in public databases.

The compound is consistently described as a liquid at room temperature.[3][4] For comparison,

the related compound 4-ethoxybenzyl alcohol has a reported melting point of 27 °C.[6]

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physicochemical properties of aromatic alcohols like 2-ethoxybenzyl alcohol.

Determination of Boiling Point
The boiling point can be determined using a distillation apparatus or a micro-determination

method.

Apparatus:

Heating mantle or oil bath

Round-bottom flask
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Distillation head with a thermometer adapter

Condenser

Receiving flask

Thermometer (-10 to 300 °C)

Boiling chips

Procedure:

Place a small volume (e.g., 5-10 mL) of 2-ethoxybenzyl alcohol and a few boiling chips into

the round-bottom flask.

Assemble the distillation apparatus. Ensure the thermometer bulb is positioned just below

the side arm of the distillation head to accurately measure the temperature of the vapor.

Begin heating the flask gently.

Record the temperature at which the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point.

For accuracy, the atmospheric pressure should be recorded and a correction can be applied

if it deviates significantly from standard pressure.

Determination of Density
Density is typically determined using a pycnometer or a digital density meter.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Procedure:
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Clean and dry the pycnometer thoroughly and record its empty weight (m₁).

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 20 °C) until it reaches thermal equilibrium.

Adjust the water level to the calibration mark, dry the exterior, and weigh the pycnometer

filled with water (m₂).

Empty and dry the pycnometer, then fill it with 2-ethoxybenzyl alcohol.

Repeat the thermal equilibration, volume adjustment, and weighing of the pycnometer filled

with the sample (m₃).

The density (ρ) of the sample is calculated using the formula: ρ_sample = [(m₃ - m₁) / (m₂ -

m₁)] * ρ_water where ρ_water is the density of water at the measurement temperature.

Determination of Solubility
A qualitative and semi-quantitative assessment of solubility can be performed in various

solvents.[7][8][9]

Apparatus:

Small test tubes

Vortex mixer

Graduated pipettes

Procedure:

Add a small, measured amount of 2-ethoxybenzyl alcohol (e.g., 0.1 mL) to a test tube.

Add a specific volume of the desired solvent (e.g., 1 mL of water, ethanol, diethyl ether, etc.)

to the test tube.

Vigorously mix the contents using a vortex mixer for a set period (e.g., 1-2 minutes).
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Visually inspect the mixture for homogeneity. If a single clear phase is observed, the

compound is soluble. If two distinct phases remain or the solution is cloudy, it is considered

insoluble or sparingly soluble.

For a more quantitative measure, serial dilutions can be performed to determine the

concentration at which the solute no longer fully dissolves.

Spectroscopic Analysis
a. Infrared (IR) Spectroscopy

An IR spectrum of 2-ethoxybenzyl alcohol can be obtained to identify functional groups. An IR

spectrum for this compound is available from some suppliers.[10]

Apparatus:

Fourier-Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR)

accessory.

Procedure:

Ensure the ATR crystal is clean.

Acquire a background spectrum.

Place a small drop of 2-ethoxybenzyl alcohol directly onto the ATR crystal.

Acquire the sample spectrum.

Clean the ATR crystal thoroughly after the measurement.

Analyze the resulting spectrum for characteristic absorption bands, such as the O-H stretch

of the alcohol, C-H stretches of the aromatic ring and ethyl group, and C-O stretches.

b. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra are crucial for structural elucidation. While specific experimental

spectra for 2-ethoxybenzyl alcohol were not found, data for the closely related 2-
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methoxybenzyl alcohol is available and can serve as a reference.[11][12]

Apparatus:

NMR Spectrometer (e.g., 400 MHz or higher)

NMR tubes

Deuterated solvent (e.g., CDCl₃)

Pipettes

Procedure for ¹H NMR:

Dissolve a small amount of 2-ethoxybenzyl alcohol (typically 5-10 mg) in approximately

0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

Place the NMR tube in the spectrometer.

Acquire the ¹H NMR spectrum according to the instrument's standard procedures.

Process the spectrum (Fourier transform, phase correction, and baseline correction).

Integrate the signals and analyze the chemical shifts and coupling patterns to assign the

protons in the molecule.

c. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern.

Predicted mass spectral data for various adducts of 2-ethoxybenzyl alcohol is available.[13]

Apparatus:

Mass spectrometer with a suitable ionization source (e.g., Electrospray Ionization - ESI or

Electron Impact - EI).

An inlet system, such as direct infusion or coupled with a gas or liquid chromatograph (GC-

MS or LC-MS).
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Procedure (Direct Infusion ESI-MS):

Prepare a dilute solution of 2-ethoxybenzyl alcohol in a suitable solvent (e.g., methanol or

acetonitrile).

Infuse the solution into the ESI source at a constant flow rate.

Acquire the mass spectrum in the desired mass range.

Analyze the spectrum for the molecular ion peak (e.g., [M+H]⁺ or [M+Na]⁺) to confirm the

molecular weight.

Experimental and Analytical Workflows
The following diagrams illustrate logical workflows for the physicochemical characterization and

purity assessment of a chemical substance like 2-ethoxybenzyl alcohol.
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Caption: Workflow for Physicochemical Characterization.
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Caption: Workflow for Purity Assessment and Qualification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://m.chemicalbook.com/SpectrumEN_71672-75-8_IR1.htm
https://m.chemicalbook.com/SpectrumEN_612-16-8_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_612-16-8_1HNMR.htm
https://pubchemlite.lcsb.uni.lu/e/compound/51381
https://www.benchchem.com/product/b3021173#physicochemical-characteristics-of-2-ethoxybenzyl-alcohol
https://www.benchchem.com/product/b3021173#physicochemical-characteristics-of-2-ethoxybenzyl-alcohol
https://www.benchchem.com/product/b3021173#physicochemical-characteristics-of-2-ethoxybenzyl-alcohol
https://www.benchchem.com/product/b3021173#physicochemical-characteristics-of-2-ethoxybenzyl-alcohol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3021173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

